2-Chlorobenzoic acid
2-Chlorobenzoic acid
2-Chlorobenzoic acid degradation by pure cultures of Burkholderia cepacia strain with and without the bacterial hemoglobin gene was studied in parallel membrane bioreactors. Intramolecular hydrogen atom tunneling in 2-chlorobenzoic acid has been studied by low-temperature matrix-isolation infrared spectroscopy.
2-chlorobenzoic acid is a monochlorobenzoic acid having the chloro group at the 2-position. It has a role as a plant hormone and a plant metabolite. It is a monochlorobenzoic acid and a 2-halobenzoic acid. It is a conjugate acid of a 2-chlorobenzoate.
Crystals or fine fluffy white powder. (NTP, 1992)
2-chlorobenzoic acid is a monochlorobenzoic acid having the chloro group at the 2-position. It has a role as a plant hormone and a plant metabolite. It is a monochlorobenzoic acid and a 2-halobenzoic acid. It is a conjugate acid of a 2-chlorobenzoate.
Crystals or fine fluffy white powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
118-91-2
VCID:
VC21132380
InChI:
InChI=1S/C7H5ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)
SMILES:
C1=CC=C(C(=C1)C(=O)O)Cl
Molecular Formula:
C7H5ClO2
Molecular Weight:
156.56 g/mol
2-Chlorobenzoic acid
CAS No.: 118-91-2
Cat. No.: VC21132380
Molecular Formula: C7H5ClO2
Molecular Weight: 156.56 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Chlorobenzoic acid degradation by pure cultures of Burkholderia cepacia strain with and without the bacterial hemoglobin gene was studied in parallel membrane bioreactors. Intramolecular hydrogen atom tunneling in 2-chlorobenzoic acid has been studied by low-temperature matrix-isolation infrared spectroscopy. 2-chlorobenzoic acid is a monochlorobenzoic acid having the chloro group at the 2-position. It has a role as a plant hormone and a plant metabolite. It is a monochlorobenzoic acid and a 2-halobenzoic acid. It is a conjugate acid of a 2-chlorobenzoate. Crystals or fine fluffy white powder. (NTP, 1992) |
|---|---|
| CAS No. | 118-91-2 |
| Molecular Formula | C7H5ClO2 |
| Molecular Weight | 156.56 g/mol |
| IUPAC Name | 2-chlorobenzoic acid |
| Standard InChI | InChI=1S/C7H5ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10) |
| Standard InChI Key | IKCLCGXPQILATA-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)O)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)O)Cl |
| Boiling Point | Sublimes (NTP, 1992) 287.0 °C |
| Colorform | MONOCLINIC PRISMS FROM WATER |
| Melting Point | 288 °F (NTP, 1992) 140.2 °C 142 °C |
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